![molecular formula C20H20N2O5S B2840497 Methyl 4-(3-oxo-1,2,3,5,6,7-hexahydropyrido[3,2,1-ij]quinoline-9-sulfonamido)benzoate CAS No. 898464-72-7](/img/structure/B2840497.png)
Methyl 4-(3-oxo-1,2,3,5,6,7-hexahydropyrido[3,2,1-ij]quinoline-9-sulfonamido)benzoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Methyl 4-(3-oxo-1,2,3,5,6,7-hexahydropyrido[3,2,1-ij]quinoline-9-sulfonamido)benzoate is a useful research compound. Its molecular formula is C20H20N2O5S and its molecular weight is 400.45. The purity is usually 95%.
BenchChem offers high-quality Methyl 4-(3-oxo-1,2,3,5,6,7-hexahydropyrido[3,2,1-ij]quinoline-9-sulfonamido)benzoate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Methyl 4-(3-oxo-1,2,3,5,6,7-hexahydropyrido[3,2,1-ij]quinoline-9-sulfonamido)benzoate including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Chemistry and Synthesis
Research into the chemistry of related quinoline derivatives reveals complex reactions and potential for creating reactive intermediates, with studies examining their synthesis and reactions. For instance, the exploration of quinol esters and sulfonamides as precursors to 4-alkylaryloxenium ions highlights the nuanced chemical behaviors and potential applications in synthesis chemistry (Novak et al., 2007).
Biological Activity
A significant portion of the research focuses on the biological activities of quinoline sulfonamides and related compounds. These studies span various pharmacological interests, including antibacterial, antiviral, anti-inflammatory, and antimalarial activities. For example, the synthesis and biological evaluation of novel quinoline derivatives demonstrate a range of activities, emphasizing the antimicrobial potential of such compounds (Sarade et al., 2011).
Neuroprotective and Cytotoxic Properties
Compounds related to Methyl 4-(3-oxo-1,2,3,5,6,7-hexahydropyrido[3,2,1-ij]quinoline-9-sulfonamido)benzoate have been investigated for their neuroprotective and cytotoxic properties. For instance, the neuroprotectant potential of 2,3-Dihydroxy-6-nitro-7-sulfamoyl-benzo(F)quinoxaline (NBQX) against cerebral ischemia indicates the therapeutic possibilities of quinoxaline derivatives in neurological conditions (Sheardown et al., 1990).
Antimicrobial and Larvicidal Activities
The exploration of pyrrolo[1,2-a]quinoline derivatives for their larvicidal activity against Anopheles arabiensis and the synthesis of quinoline-3-carbaldehyde hydrazones for antimicrobial activity further illustrate the diverse applications of these compounds in addressing public health concerns related to infectious diseases and pest control (Uppar et al., 2020); (Korcz et al., 2018).
Mechanism of Action
Target of Action
Similar hexahydroisoquinolin derivatives have been found to inhibit ezh2, a histone lysine methyltransferase . EZH2 plays a crucial role in cancer aggressiveness, metastasis, and poor prognosis .
Mode of Action
It’s worth noting that the structure-activity relationship study of similar hexahydroisoquinolin derivatives showed that steric hindrance was important for the activity against ezh2 . This suggests that the compound might interact with its target through spatial configuration and molecular size.
Biochemical Pathways
Given that similar compounds inhibit ezh2 , it can be inferred that this compound might affect pathways related to histone methylation and gene expression regulation.
Result of Action
Inhibition of ezh2 by similar compounds could potentially lead to changes in gene expression, affecting cellular processes such as cell proliferation and differentiation .
properties
IUPAC Name |
methyl 4-[(2-oxo-1-azatricyclo[7.3.1.05,13]trideca-5,7,9(13)-trien-7-yl)sulfonylamino]benzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H20N2O5S/c1-27-20(24)13-4-7-16(8-5-13)21-28(25,26)17-11-14-3-2-10-22-18(23)9-6-15(12-17)19(14)22/h4-5,7-8,11-12,21H,2-3,6,9-10H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DQQYIIWOTYWMGO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC=C(C=C1)NS(=O)(=O)C2=CC3=C4C(=C2)CCC(=O)N4CCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H20N2O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
400.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 4-(3-oxo-1,2,3,5,6,7-hexahydropyrido[3,2,1-ij]quinoline-9-sulfonamido)benzoate |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.